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Compound of Interest

Compound Name: WEHI-9625

L  Get Quote

Cat. No.: B10824098

For researchers, scientists, and professionals in drug development, the proper management
and disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides a comprehensive overview of the recommended
procedures for the disposal of WEHI-9625, a tricyclic sulfone and a first-in-class inhibitor of
apoptosis. Adherence to these guidelines is crucial for maintaining a safe laboratory
environment and complying with regulatory standards.

Disclaimer: This document provides general guidance. Always consult the specific Safety Data
Sheet (SDS) for WEHI-9625 provided by the manufacturer and follow all local, state, and
federal regulations for hazardous waste disposal. Your institution's Environmental Health and
Safety (EHS) department should be consulted for specific institutional procedures.

WEHI-9625: Key Data

Property Data
Chemical Name WEHI-9625
Molecular Formula C20H15N304S

CAS Number

2595314-46-6

Appearance

Solid

Commonly Used Solvent

Dimethyl sulfoxide (DMSO)

Mechanism of Action

Inhibitor of apoptosis that binds to VDAC2.[1]

© 2025 BenchChem. All rights reserved.

1/6 Tech Support


https://www.benchchem.com/product/b10824098?utm_src=pdf-interest
https://www.benchchem.com/product/b10824098?utm_src=pdf-body
https://www.benchchem.com/product/b10824098?utm_src=pdf-body
https://www.benchchem.com/product/b10824098?utm_src=pdf-body
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Experimental Protocol for the Disposal of WEHI-
9625

The standard and regulatory-compliant method for the disposal of WEHI-9625 is through a
licensed chemical waste management facility. The following protocol details the necessary
steps for preparing WEHI-9625 waste for collection and disposal.

Objective: To safely segregate, package, and label WEHI-9625 waste for disposal by a certified
hazardous waste contractor.

Materials:

o Designated, leak-proof hazardous waste container (compatible with WEHI-9625 and any
solvents used)

e Hazardous waste labels

o Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant
gloves

o Spill containment materials (e.g., absorbent pads)
Procedure:
o Waste Identification and Segregation:
o lIdentify all waste streams containing WEHI-9625. This includes:
» Unused or expired neat (solid) compound.
= Solutions containing WEHI-9625 (e.g., in DMSO).
= Contaminated lab supplies (e.g., weighing boats, pipette tips, gloves, vials).

o Do not mix WEHI-9625 waste with other incompatible waste streams.[1] It is best practice
to collect halogenated and non-halogenated solvent wastes separately.[2]

e Containerization:
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o Solid Waste: Place all solid waste, including contaminated PPE and lab supplies, into a
designated, leak-proof hazardous waste container.

o Liquid Waste: For liquid waste containing WEHI-9625, use a compatible, sealable
container. If the solvent is DMSO, a high-density polyethylene (HDPE) container is
appropriate.

o Ensure the container is not overfilled; a maximum of 80-90% capacity is recommended to
allow for expansion and prevent spills.

o Keep waste containers closed except when adding waste.[2][3]

e Labeling:
o Properly label the hazardous waste container with the following information:

The words "Hazardous Waste".

The full chemical name: "WEHI-9625".

The CAS number: "2595314-46-6".

An accurate estimate of the quantity of waste.

The name of the primary solvent (e.g., "Dimethyl sulfoxide").

The date the waste was first added to the container.

The name and contact information of the generating laboratory.
e Storage:

o Store the sealed and labeled waste container in a designated satellite accumulation area
within the laboratory.[1][2]

o Ensure the storage area is secure, well-ventilated, and away from general laboratory
traffic.

o Store in secondary containment to prevent spills from reaching drains.[3]
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o Follow institutional and local regulations regarding the maximum allowable accumulation
time for hazardous waste.

e Disposal:

o Arrange for the collection of the hazardous waste by your institution's EHS department or
a licensed hazardous waste disposal company.[4]

o Ensure all required documentation, such as a hazardous waste manifest, is completed
accurately.

o Empty Container Disposal:
o Empty containers that held WEHI-9625 must be triple-rinsed with a suitable solvent.[2][3]

o The first rinsate must be collected and disposed of as hazardous waste.[2] Subsequent
rinses may be permissible for drain disposal depending on local regulations, but it is best
practice to collect all rinsates as hazardous waste.

o After triple-rinsing, deface the original label on the container before disposal in regular
trash or recycling, as per institutional policy.[3]

Spill Management:

In the event of a spill, wear appropriate PPE, contain the spill using absorbent materials, and
collect the contaminated materials into a sealed container for disposal as hazardous waste.
Report the spill to your institution's EHS department.

Visualizing the Disposal Workflow

The following diagram illustrates the step-by-step process for the proper disposal of WEHI-
9625.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_Lafutidine_Sulfone.pdf
https://www.benchchem.com/product/b10824098?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b10824098?utm_src=pdf-body
https://www.benchchem.com/product/b10824098?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

i
Identify WEHI-9625 Waste Segregate from Containerize in a Label Containeras || | Store in a Designated _yl| Contact EHS for
(Solid, Liquid, Contaminated Items) Incompatible Waste Leak-Proof Container ‘Hazardous Waste' Satellite Accumulation Area Waste Pickup

Click to download full resolution via product page

Caption: WEHI-9625 Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b10824098?utm_src=pdf-body-img
https://www.benchchem.com/product/b10824098?utm_src=pdf-body
https://www.benchchem.com/product/b10824098?utm_src=pdf-custom-synthesis
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_Lafutidine_Sulfone.pdf
https://www.benchchem.com/product/b10824098#wehi-9625-proper-disposal-procedures
https://www.benchchem.com/product/b10824098#wehi-9625-proper-disposal-procedures
https://www.benchchem.com/product/b10824098#wehi-9625-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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